Cas no 1519725-99-5 (methyl2-(3-methylpyridin-4-yl)ethylamine)

• Product Name: methyl2-(3-methylpyridin-4-yl)ethylamine
• CAS No: 1519725-99-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5915003
• PubChem ID: 82651510
• Update Time: 2025-05-23

methyl2-(3-methylpyridin-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(3-methylpyridin-4-yl)ethylamine
• methyl[2-(3-methylpyridin-4-yl)ethyl]amine
• 1519725-99-5
• EN300-1777589
• 4-Pyridineethanamine, N,3-dimethyl-

• Inchi： 1S/C9H14N2/c1-8-7-11-6-4-9(8)3-5-10-2/h4,6-7,10H,3,5H2,1-2H3
• InChI Key： MIUSJGZFFGMZKE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCNC)=C1C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 256.5±25.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on methyl2-(3-methylpyridin-4-yl)ethylamine

Methyl2-(3-methylpyridin-4-yl)ethylamine (CAS No. 1519725-99-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl2-(3-methylpyridin-4-yl)ethylamine, identified by the CAS number 1519725-99-5, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The compound's molecular structure, characterized by a pyridine ring substituted with a methyl group at the 3-position and an ethylamine side chain, makes it a versatile candidate for further investigation.

The study of Methyl2-(3-methylpyridin-4-yl)ethylamine has been intensified in recent years, particularly in the context of its role as an intermediate in synthesizing more complex pharmaceutical agents. Researchers have been exploring its reactivity and interaction with biological targets, which could pave the way for novel therapeutic interventions. The compound's ability to modulate certain enzymatic activities has made it a subject of interest in the development of drugs targeting neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of Methyl2-(3-methylpyridin-4-yl)ethylamine. Molecular docking studies have revealed that this compound can interact with specific receptors and enzymes, suggesting its potential as a lead compound for drug design. These interactions are critical for understanding how the molecule might behave within biological systems, which is essential for optimizing its therapeutic efficacy.

In addition to its pharmacological potential, Methyl2-(3-methylpyridin-4-yl)ethylamine has shown promise in material science applications. Its unique structural properties make it suitable for use as a ligand in catalytic processes and as a building block for designing novel materials with enhanced functional properties. The compound's stability under various chemical conditions has been a key factor in its exploration for industrial applications.

The synthesis of Methyl2-(3-methylpyridin-4-yl)ethylamine has been refined through multiple methodologies, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have improved the efficiency of producing this compound on an industrial scale. These advancements have not only reduced production costs but also minimized waste generation, aligning with sustainable chemistry principles.

One of the most compelling aspects of studying Methyl2-(3-methylpyridin-4-yl)ethylamine is its potential role in addressing unmet medical needs. Ongoing clinical trials are investigating derivatives of this compound for their efficacy in treating conditions such as chronic pain and neurodegenerative diseases. The results from these trials are expected to provide valuable insights into the compound's mechanism of action and its potential as a therapeutic agent.

The regulatory landscape surrounding the use of Methyl2-(3-methylpyridin-4-yl)ethylamine is also evolving. Regulatory bodies are increasingly focusing on ensuring that new chemical entities are thoroughly evaluated for safety and efficacy before being approved for medical use. This rigorous approach helps to protect patients while fostering innovation in drug development. Companies involved in the production and distribution of this compound must adhere to stringent quality control measures to meet regulatory standards.

The future of research on Methyl2-(3-methylpyridin-4-yl)ethylamine looks promising, with several ongoing projects aimed at expanding its applications across different fields. Collaborative efforts between academia and industry are expected to yield groundbreaking discoveries that could revolutionize how we approach disease treatment and material science. As our understanding of this compound grows, so too will its significance in advancing scientific knowledge and practical applications.